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Compound of Interest

Compound Name: DLAC

Cat. No.: B3026312 Get Quote

An In-depth Technical Guide to DLAC Detergent: Discovery and Properties

Introduction
DLAC, a non-ionic detergent, has carved a niche in the realm of membrane biochemistry for its

utility in solubilizing membrane proteins.[1][2][3] Synthesized from lactobionic acid, DLAC
offers a gentle yet effective means of extracting and stabilizing these often-recalcitrant proteins

for further study.[1][2][3] This technical guide provides a comprehensive overview of DLAC,

including its chemical properties, historical development based on key scientific publications,

and its applications in research.

Physicochemical Properties of DLAC
The efficacy of a detergent in membrane protein research is dictated by its physicochemical

properties. DLAC possesses a balance of hydrophilicity, provided by its lactobionamide

headgroup, and hydrophobicity from its decyl tail. This amphipathic nature allows it to disrupt

lipid bilayers and form micelles around membrane proteins, thereby extracting them from their

native environment.
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Property Value Reference

Chemical Name

N-decyl-4-O-β-D-

galactopyranosyl-D-

gluconamide

[2]

CAS Number 70803-56-4 [2]

Molecular Formula C22H43NO11 [2]

Formula Weight 497.6 g/mol [2]

Critical Micelle Concentration

(CMC)
1.3 mM [1][2][3]

Purity ≥97% [2]

Appearance Solid [2]

Historical Development
The development of DLAC and related lactobionamide-based surfactants can be traced

through key scientific publications that explored the synthesis and characterization of novel

surfactants derived from lactose. These studies laid the groundwork for the application of these

compounds in various fields, including biochemistry.

A significant early contribution came in 1992 with the work of El Ghoul and colleagues, who

reported the synthesis of new fluorinated non-ionic surfactants derived from lactose, including

lactobionamides.[2] This research demonstrated the feasibility of chemically modifying lactose

to create novel amphipathic molecules.

Further characterization and exploration of lactobionamide surfactants came in 2006 from

Lebaupain et al.[2] Their work on lactobionamide surfactants with varying degrees of

fluorination in their hydrophobic tails provided a detailed physicochemical and biochemical

characterization of these molecules. This study was crucial in understanding how modifications

to the hydrophobic tail affect the detergent properties of these compounds.

Experimental Protocols
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The characterization of DLAC and its analogues involves a variety of biophysical techniques.

While the specific, detailed protocols from the original research are proprietary to the cited

publications, a general methodology for key experiments can be outlined.

Determination of Critical Micelle Concentration (CMC):

The CMC is a fundamental property of any detergent. It can be determined using several

methods, including:

Surface Tensiometry: The surface tension of a series of detergent solutions of increasing

concentration is measured. A sharp break in the plot of surface tension versus detergent

concentration indicates the CMC.

Fluorimetry: A fluorescent probe that is sensitive to its microenvironment (e.g., pyrene or

diphenylhexatriene) is used. The fluorescence emission spectrum of the probe changes

upon its incorporation into the hydrophobic core of the micelles. A plot of a fluorescence

parameter versus detergent concentration will show a transition at the CMC.

Protein Solubilization Assay:

To assess the efficacy of DLAC in solubilizing membrane proteins, a typical workflow would be

as follows:

Membrane Preparation: Isolate membranes from a cell or tissue source known to be rich in

the protein of interest.

Solubilization: Incubate the isolated membranes with a range of DLAC concentrations

(typically above the CMC) under defined conditions of temperature, pH, and ionic strength.

Separation of Solubilized and Unsolubilized Fractions: Centrifuge the mixture at high speed

to pellet the unsolubilized membrane fragments. The supernatant contains the solubilized

proteins.

Analysis: Analyze the supernatant and pellet fractions by SDS-PAGE and Western blotting to

determine the extent of solubilization of the target protein.
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DLAC Molecular Structure and Micelle Formation:

The amphipathic nature of DLAC drives its self-assembly into micelles in aqueous solution

above its CMC. The following diagram illustrates the basic structure of a DLAC molecule and

its organization into a micelle.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3026312?utm_src=pdf-body
https://www.benchchem.com/product/b3026312?utm_src=pdf-body
https://www.benchchem.com/product/b3026312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DLAC Molecule

Micelle Structure
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(Hydrophilic Head)
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(Hydrophobic Tail)
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Hydrophilic Shell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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